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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzoic acid

Cat. No.: B122808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-5-methoxybenzoic acid, also known as 5-Methoxyanthranilic acid, is an aromatic

amino acid derivative with significant applications in pharmaceutical and chemical research. Its

molecular structure, featuring both an amine and a carboxylic acid group, along with a methoxy

substituent, imparts unique reactivity and solubility characteristics. This compound serves as a

crucial building block in the synthesis of a variety of therapeutic agents, including

quinazolinone-based histamine H3 receptor inverse agonists and the dipeptidyl peptidase IV

(DPP-4) inhibitor, Alogliptin.[1][2] A precise understanding of its physicochemical properties,

particularly its melting point, is fundamental for its identification, purity assessment, and

application in synthetic chemistry.

Physicochemical Properties
The melting point of a crystalline solid is a critical physical constant used for identification and

as an indicator of purity. A sharp melting range typically signifies a high degree of purity,

whereas a broad and depressed melting range often indicates the presence of impurities. The

accepted melting point for 2-Amino-5-methoxybenzoic acid is consistently reported within a

narrow range.
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Property Value Source(s)

Melting Point 148-152 °C [1][3][4][5]

Molecular Formula C₈H₉NO₃ [1][4]

Molecular Weight 167.16 g/mol [1][3][4][5]

Appearance
White to light yellow or pale

orange crystalline powder
[1][2]

CAS Number 6705-03-9 [1][3][4][5]

Experimental Protocol: Melting Point Determination
The following protocol details the capillary method for determining the melting point of 2-
Amino-5-methoxybenzoic acid, a standard and widely accepted technique in organic

chemistry. This procedure can be performed using either a digital melting point apparatus or a

Thiele tube setup.

Apparatus and Materials:

2-Amino-5-methoxybenzoic acid sample (must be completely dry)

Glass capillary tubes (sealed at one end)

Digital melting point apparatus or Thiele tube with high-boiling point oil (e.g., mineral oil)

Thermometer (calibrated)

Mortar and pestle (if sample is not a fine powder)

Spatula

Long glass tube or pipe for packing

Procedure:

Sample Preparation:
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Place a small amount of dry 2-Amino-5-methoxybenzoic acid on a clean, dry surface. If

the sample consists of large crystals, gently grind it to a fine powder using a mortar and

pestle.[6]

Jab the open end of a capillary tube into the powdered sample.[1][7]

Invert the tube and tap it gently on a hard surface to cause the powder to fall to the sealed

end.[1][7]

To ensure dense packing, drop the capillary tube, sealed-end down, several times through

a long, hollow tube (e.g., a cut PVC pipe or a long glass tube) onto the benchtop.[1][7]

Repeat until the sample is packed to a height of 2-3 mm.[4][7][8] An improperly packed or

excessive amount of sample can lead to a broad and inaccurate melting range.[7]

Measurement with a Digital Melting Point Apparatus:

Insert the packed capillary tube into one of the sample slots of the melting point apparatus.

[1]

Set a plateau temperature approximately 15-20°C below the expected melting point (i.e.,

around 130°C).[4][9]

Set the heating ramp rate to a slow value, typically 1-2°C per minute, to ensure thermal

equilibrium between the sample, the heating block, and the thermometer.[4][8][10]

Press the start button to begin heating.

Observe the sample through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (the onset of melting).[1]

[4][7]

Continue observing and record the temperature at which the last solid crystal disappears,

turning into a clear liquid (complete melting).[1][4][7]

The recorded values constitute the melting point range. For high accuracy, repeat the

measurement with a fresh sample, allowing the apparatus to cool sufficiently beforehand.
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[4]

Measurement with a Thiele Tube:

Attach the packed capillary tube to a thermometer using a small rubber band or a slice of

rubber tubing. The sample should be level with the thermometer's bulb.[1][2]

Insert the thermometer assembly into the Thiele tube, ensuring the rubber band is above

the level of the heating oil.[2]

Gently heat the side arm of the Thiele tube with a microburner or Bunsen burner using a

back-and-forth motion.[1] The tube's design facilitates the circulation of oil via convection

currents, ensuring uniform temperature distribution.[3][11]

Observe the sample closely as the temperature rises.

Record the temperature at the first sign of melting and the temperature when the sample

is fully liquefied. This is the melting point range.[3]

Experimental Workflow Visualization
The following diagram illustrates the generalized workflow for determining the melting point of a

solid organic compound using the capillary method.
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Sample Preparation

Measurement

Data Recording

Obtain Dry Sample

Grind to Fine Powder
(if necessary)

Load into Capillary Tube
(2-3 mm height)

Pack Sample Densely

Insert into Apparatus Heat Slowly
(1-2 °C/min) Observe Sample

Record T_initial
(First liquid drop)

Record T_final
(All solid melts)

Report Melting Range
(T_initial - T_final)

Click to download full resolution via product page

Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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